Benz(a)anthracene Benz(a)anthracene Benz[a]anthracene is a colorless plate like material, which belongs to the group of polycyclic aromatic hydrocarbon.
Benz[a]anthracene is a crystalline, aromatic hydrocarbon consisting of four fused benzene rings, produced by incomplete combustion of organic matter. Benz(a)anthracene is primarily found in gasoline and diesel exhaust, tobacco and cigarette smoke, coal tar and coal tar pitch, coal combustion emissions, charcoal-broiled foods, amino acids, fatty acids and carbohydrate pyrolysis products, wood and soot smoke, and creosote, asphalt and mineral oils. This substance is used only for research purposes. Benz(a)anthracene is reasonably anticipated to be a human carcinogen. (NCI05)
Benz[a]anthracene appears as colorless leaflets or plates or coarse gold powder with a greenish-yellow fluorescence. May reasonably be expected to be a carcinogen.
Tetraphene is an angular ortho-fused polycyclic arene consisting of four fused benzene rings. It is an ortho-fused polycyclic arene and a member of tetraphenes.
Brand Name: Vulcanchem
CAS No.: 56-55-3
VCID: VC20810855
InChI: InChI=1S/C18H12/c1-2-7-15-12-18-16(11-14(15)6-1)10-9-13-5-3-4-8-17(13)18/h1-12H
SMILES: C1=CC=C2C(=C1)C=CC3=CC4=CC=CC=C4C=C32
Molecular Formula: C18H12
Molecular Weight: 228.3 g/mol

Benz(a)anthracene

CAS No.: 56-55-3

Cat. No.: VC20810855

Molecular Formula: C18H12

Molecular Weight: 228.3 g/mol

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Benz(a)anthracene - 56-55-3

Specification

Description Benz[a]anthracene is a colorless plate like material, which belongs to the group of polycyclic aromatic hydrocarbon.
Benz[a]anthracene is a crystalline, aromatic hydrocarbon consisting of four fused benzene rings, produced by incomplete combustion of organic matter. Benz(a)anthracene is primarily found in gasoline and diesel exhaust, tobacco and cigarette smoke, coal tar and coal tar pitch, coal combustion emissions, charcoal-broiled foods, amino acids, fatty acids and carbohydrate pyrolysis products, wood and soot smoke, and creosote, asphalt and mineral oils. This substance is used only for research purposes. Benz(a)anthracene is reasonably anticipated to be a human carcinogen. (NCI05)
Benz[a]anthracene appears as colorless leaflets or plates or coarse gold powder with a greenish-yellow fluorescence. May reasonably be expected to be a carcinogen.
Tetraphene is an angular ortho-fused polycyclic arene consisting of four fused benzene rings. It is an ortho-fused polycyclic arene and a member of tetraphenes.
CAS No. 56-55-3
Molecular Formula C18H12
Molecular Weight 228.3 g/mol
IUPAC Name benzo[a]anthracene
Standard InChI InChI=1S/C18H12/c1-2-7-15-12-18-16(11-14(15)6-1)10-9-13-5-3-4-8-17(13)18/h1-12H
Standard InChI Key DXBHBZVCASKNBY-UHFFFAOYSA-N
SMILES C1=CC=C2C(=C1)C=CC3=CC4=CC=CC=C4C=C32
Canonical SMILES C1=CC=C2C(=C1)C=CC3=CC4=CC=CC=C4C=C32
Boiling Point 815 °F at 760 mm Hg (sublimes) (NTP, 1992)
437.6 °C
815°F
Colorform Plates from glacial acetic acid or alcohol
Greenish-yellow fluorescence
Melting Point 315 to 318 °F (NTP, 1992)
155-157 °C
162 °C
315-318°F

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